Cas no 114030-44-3 (Pyrano[3,4-b]indole-1-aceticacid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S,4R)-)

• Product Name: Pyrano[3,4-b]indole-1-aceticacid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S,4R)-
• CAS No: 114030-44-3
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 142865
• PubChem ID: 6918042
• Update Time: 2025-04-19

Pyrano[3,4-b]indole-1-aceticacid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzyl-1-ethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
• Dexpemedolac
• Pyrano[3,4-b]indole-1-aceticacid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S,4R)-
• PEM-420
• (1S,4R)-1-Ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)pyrano[3,4-b]indole-1-acetic acid
• Pyrano(3,4-b)indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, cis-(+-)-
• 2-[(1S,4R)-4-benzyl-1-ethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl]acetic acid
• SCHEMBL119498
• PEM 420
• 114716-16-4
• Dexpemedolac (USAN/INN)
• Pyrano(3,4-b)indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, cis(+-)-
• AY-30715
• (+-)-cis-4-Benzyl-1-ethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
• 1-Ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)pyrano(3,4-b)indole-1-acetic acid
• UNII-P7VK7RH5C7
• Pemedolac
• PEMEDOLAC [INN]
• PYRANO(3,4-B)INDOLE-1-ACETIC ACID, 1-ETHYL-1,3,4,9-TETRAHYDRO-4-(PHENYLMETHYL)-, (1S-CIS)-
• Pemedolac [USAN:INN]
• PEM420
• cis-1-Ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)pyrano(3,4-b)indole-1-acetic acid
• Pyrano(3,4-b)indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S-cis)
• UNII-5285077I2I
• P7VK7RH5C7
• Pyrano[3,4-b]indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S,4R)-
• D05404
• Dexpemedolac [USAN:INN]
• CHEMBL430916
• WAY-PEM 420
• AY 30715
• (1S,4R)-4-Benzyl-1-ethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
• WAY-PEM-420
• 114030-44-3
• PEMEDOLAC [USAN]
• Pemedolac (USAN/INN)
• DEXPEMEDOLAC [USAN]
• DEXPEMEDOLAC [INN]
• (+/-)-CIS-4-BENZYL-1-ETHYL-1,3,4,9-TETRAHYDROPYRANO(3,4-B)INDOLE-1-ACETIC ACID
• D03727
• 5285077I2I
• (1S,4R)-4-Benzyl-1-ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acid
• AY-30,715
• 2-[1-Ethyl-4-(phenylmethyl)-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl]acetic acid
• PYRANO(3,4-B)INDOLE-1-ACETIC ACID, 1-ETHYL-1,3,4,9-TETRAHYDRO-4-(PHENYLMETHYL)-, CIS-(+/-)-
• TS-09531

• Inchi： 1S/C22H23NO3/c1-2-22(13-19(24)25)21-20(17-10-6-7-11-18(17)23-21)16(14-26-22)12-15-8-4-3-5-9-15/h3-11,16,23H,2,12-14H2,1H3,(H,24,25)/t16-,22-/m0/s1
• InChI Key： BUUODSZYUAZDIF-AOMKIAJQSA-N
• SMILES： O1C[C@H](CC2C=CC=CC=2)C2C3C=CC=CC=3NC=2[C@@]1(CC(=O)O)CC

Computed Properties

• Exact Mass: 349.16800
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32000
• LogP: 4.60440

Pyrano[3,4-b]indole-1-aceticacid, 1-ethyl-1,3,4,9-tetrahydro-4-(phenylmethyl)-, (1S,4R)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).